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Compound of Interest

Compound Name: IR808-TZ

Cat. No.: B12371785

The responsible disposal of chemical reagents is a cornerstone of laboratory safety and
environmental compliance. This guide provides a comprehensive, step-by-step procedure for
the proper disposal of IR808-TZ, a near-infrared cyanine dye. Adherence to these protocols is
essential for researchers, scientists, and drug development professionals to ensure a safe
working environment and meet regulatory standards. Note that this information is based on
general best practices for handling chemical waste; it is imperative to consult and follow your
institution's specific Environmental Health & Safety (EHS) guidelines.[1]

Immediate Safety and Handling

Before initiating any disposal procedure, the following safety measures must be strictly
observed:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory
coat, safety goggles, and chemical-resistant gloves.[1]

o Ventilation: Work in a well-ventilated area, preferably within a certified chemical fume hood,
to minimize inhalation exposure.[2]

o Labeling: Ensure all containers holding IR808-TZ, including waste containers, are clearly and
accurately labeled.[2]

o Storage: Store IR808-TZ and its waste in a cool, dry, and well-ventilated area, away from
incompatible materials and direct sunlight.[2][3]
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Quantitative Safety and Handling Data Summary

While a specific Safety Data Sheet (SDS) for IR808-TZ was not retrieved, the following table
summarizes general safety and handling parameters for cyanine and fluorescent dyes.

Parameter Guideline Source

) ) Lab coat, safety goggles,
Personal Protective Equipment ) ) [1]
chemical-resistant gloves

] Well-ventilated area, preferably
Work Environment ) [1][2]
a chemical fume hood

Waste Classification Hazardous chemical waste [1][4]

Designated, leak-proof,
Waste Containers chemically compatible, and [11[4115]

clearly labeled

The first rinse must be
Disposal of Empty Containers collected and disposed of as [5]

hazardous waste.

Step-by-Step Disposal Protocol for IR808-TZ

All materials contaminated with IR808-TZ, including stock solutions, diluted solutions, and solid
waste, should be treated as hazardous chemical waste.[1]

Step 1: Waste Segregation and Collection

e Liquid Waste:

o Collect all liquid waste containing IR808-TZ in a designated, leak-proof, and chemically
compatible waste container.[1][5] Plastic containers are generally preferred over glass to
minimize the risk of breakage.[2][6]

o This includes unused stock solutions, diluted working solutions, and the initial rinsate from
cleaning contaminated labware.[5]

o Do not mix IR808-TZ waste with other incompatible chemical waste streams.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12371785?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://www.dummies.com/article/home-auto-hobbies/crafts/dyeing/how-to-work-with-and-dispose-of-dyes-safely-173455/
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12371785?utm_src=pdf-body
https://www.benchchem.com/product/b12371785?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12371785?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Cy7_5_Diacid_diso3_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.dummies.com/article/home-auto-hobbies/crafts/dyeing/how-to-work-with-and-dispose-of-dyes-safely-173455/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12371785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Solid Waste:

o Collect all solid waste contaminated with IR808-TZ, such as gloves, pipette tips, and
absorbent materials, in a separate, clearly labeled hazardous waste container.[5]

o Gels and other solid matrices containing the dye should also be disposed of as solid
hazardous waste.[5]

Step 2: Waste Container Management

o Labeling: Affix a completed EHS hazardous waste label to each waste container.[4][5] The
label should clearly identify the contents, including the name "IR808-TZ" and any other
chemical constituents.

o Storage: Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[4] The containers must be kept sealed at all times, except when adding waste.[4]

[5]

o Secondary Containment: Place waste containers in secondary containment to prevent
contamination in case of a leak.[5]

Step 3: Requesting Waste Pickup

e Once a waste container is full, or within the time limits specified by your institution (e.g., one
year for partially filled containers in an SAA), request a waste pickup from your institution's
EHS department.[4][6]

Step 4: Decontamination of Labware

e Thoroughly rinse all labware that has come into contact with IR808-TZ.
e The first rinse must be collected and disposed of as hazardous liquid waste.[5]

e Subsequent rinses may be permissible for drain disposal depending on your institution's
policies for non-mutagenic dyes.[5] However, it is always best to consult with your EHS
office.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of IR808-
TZ waste.

Generation of
IR808-TZ Waste

Determine Waste Type

Liquid Waste Solid Waste
(Solutions, Rinsate) (Gloves, Gels, Tips)

Collect in Designated Collect in Designated
Liquid Waste Container Solid Waste Container

Label Container with
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Request EHS
Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the disposal of IRB08-TZ waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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